![molecular formula C12H7N3OS B4435650 ([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile](/img/structure/B4435650.png)
([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile
Overview
Description
([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of benzofuro[3,2-d]pyrimidines and has a thioacetonitrile group attached to it.
Mechanism of Action
The mechanism of action of ([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are essential for the growth and survival of cancer cells. It may also induce cell death by activating apoptotic pathways.
Biochemical and Physiological Effects:
([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to have antimicrobial activity by inhibiting the growth of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using ([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile in lab experiments are that it is relatively easy to synthesize and has potent antitumor and antimicrobial activity. However, its limitations are that its mechanism of action is not fully understood, and it may have off-target effects that need to be investigated.
Future Directions
There are several future directions for the research on ([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile. Some of these include:
1. Investigating the mechanism of action of the compound to better understand its antitumor and antimicrobial activity.
2. Developing more potent derivatives of the compound that have improved activity and selectivity.
3. Studying the pharmacokinetics and pharmacodynamics of the compound to determine its suitability for use in humans.
4. Investigating the potential use of the compound in combination with other drugs for the treatment of cancer and infectious diseases.
Conclusion:
([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile is a promising chemical compound that has potential applications in the field of medicine. Its synthesis method is relatively simple, and it has been shown to have potent antitumor and antimicrobial activity. However, further research is needed to fully understand its mechanism of action and to develop more potent derivatives.
Scientific Research Applications
([1]benzofuro[3,2-d]pyrimidin-4-ylthio)acetonitrile has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent antitumor activity against various cancer cell lines such as colon, breast, and lung cancer. It has also been shown to have antimicrobial activity against various bacteria and fungi.
properties
IUPAC Name |
2-([1]benzofuro[3,2-d]pyrimidin-4-ylsulfanyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7N3OS/c13-5-6-17-12-11-10(14-7-15-12)8-3-1-2-4-9(8)16-11/h1-4,7H,6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHSVCIDQPKNSLW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(O2)C(=NC=N3)SCC#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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